Ligands for E3 Ligase Modulator
  • Eragidomide
    Eragidomide
    • Cat. No.:
    • B606532
    • CAS No.:
    • 1860875-51-9
    • Molecular Formula:
    • C22H18ClF2N3O4
    • Molecular Weight:
    • 461.8 g/mol
    Description
    Eragidomide is under investigation in clinical trial NCT04297124 (A Study to Evaluate the Metabolism and Excretion of [14C]-CC-90009 in Healthy Male Subjects).
    Eragidomide is a modulator of cereblon (CRBN), w...
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  • Golcadomide
    Golcadomide
    • Cat. No.:
    • B10831497
    • CAS No.:
    • 2379572-34-4
    • Molecular Formula:
    • C28H30FN5O5
    • Molecular Weight:
    • 535.6 g/mol
    Description
    Golcadomide is a modulator of the E3 ubiquitin ligase complex containing cereblon (CRL4-CRBN E3 ubiquitin ligase), with potential immunomodulating and antineoplastic activities. Upon administration, golcadomide ...
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